Cas no 3278-31-7 (1,4-Phenylene-bis-maleimide)

• Product Name: 1,4-Phenylene-bis-maleimide
• CAS No: 3278-31-7
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD00005505
• CID: 317189
• PubChem ID: 87574916
• Update Time: 2025-04-19

1,4-Phenylene-bis-maleimide Chemical and Physical Properties

Names and Identifiers

• N,N'-4-Phenylenedimaleimide
• N,N'-1,4-Phenylenedimaleimide
• 1,4-Phenylene-bis-ma
• 1-[4-(2,5-dioxopyrrol-1-yl)phenyl]pyrrole-2,5-dione
• N,N'-(1,4-Phenylene)bismaleimide
• 1,1'-(1,4-phenylene)bis(1h-pyrrole-2,5-dione)
• 1,4-bis(maleimido)benzene
• 1,4-Dimaleimidobenzene
• 1,4-phenylene dimaleimide
• 1,4-Phenylene-bis-maleimide
• N,N‘-p-Phenylenedimaleimide
• N,N′-p-Phenylenedimaleimide
• N,N'-1,4-Bismaleimidobenzene
• N,N'-1,4-Phenylenebismaleimide
• N,N'-p-phenylene-dimaleimide
• N,N'-p-PhenylenediMaleiMide
• phenyl-1,4-bismaleimide
• BEC7P1E6J1
• AQGZJQNZNONGKY-UHFFFAOYSA-N
• P0778
• AKOS004115368
• Dimaleimide, N,N'-p-phenylene-
• 1,1'-Benzene-1,4-diylbis(1H-pyrrole-2,5-dione)
• FT-0629403
• N,N'-(1,4-Phenylene)dimaleimide, 97%
• N,N'-(1,4-Phenylene)dimaleimide
• D92013
• J-018875
• AS-59470
• MFCD00005505
• 1,3-Phenylene bismalemide
• BDBM50300348
• NSC-81257
• DTXSID70186446
• 1-[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
• N,N'-1,4-Phenylenedimaleimide, >/=98%
• SCHEMBL95324
• NS00029343
• NSC 81257
• 3278-31-7
• n,n-1,4-phenylenedimaleimide
• 1H-Pyrrole-2,5-dione, 1,1'-(1,4-phenylene)bis-
• P-PHENYLENE DIMALEIMIDE
• UNII-BEC7P1E6J1
• CHEMBL576594
• NSC81257
• EINECS 221-910-6
• Q27274616
• N,N'-p-phenylene bismaleimide
• DB-068689

• MDL： MFCD00005505
• Inchi： 1S/C14H8N2O4/c17-11-5-6-12(18)15(11)9-1-2-10(4-3-9)16-13(19)7-8-14(16)20/h1-8H
• InChI Key： AQGZJQNZNONGKY-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 268.04800
• Monoisotopic Mass: 268.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: Light yellow to yellow crystalline powder or crystals
• Density: 1.3140 (rough estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point: 411.39°C (rough estimate)
• Flash Point: 250.7±16.4 °C
• Refractive Index: 1.5910 (estimate)
• PSA: 74.76000
• LogP: 0.67540
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,4-Phenylene-bis-maleimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S45-S38-S36/37/39-S28A
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines